Cas no 89093-76-5 (1,3-Cyclohexanedione, 5-cycloheptyl-2-[1-(ethoxyamino)pentylidene]-)

• Product Name: 1,3-Cyclohexanedione, 5-cycloheptyl-2-[1-(ethoxyamino)pentylidene]-
• CAS No: 89093-76-5
• MF: C₂₀H₃₃NO₃
• MW: 335.480926275253
• CID: 612633
• PubChem ID: 137076787
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 5-cycloheptyl-2-[1-(ethoxyamino)pentylidene]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5-cycloheptyl-2-[1-(ethoxyamino)pentylidene]-
• 5-cycloheptyl-2-[1-(ethoxyamino)pentylidene]cyclohexane-1,3-dione
• DTXSID30529178
• 89093-76-5

• Inchi： 1S/C20H33NO3/c1-3-5-12-17(21-24-4-2)20-18(22)13-16(14-19(20)23)15-10-8-6-7-9-11-15/h15-16,22H,3-14H2,1-2H3/b21-17+
• InChI Key： AXDUYMJKXHELNX-HEHNFIMWSA-N
• SMILES： OC1=C(/C(/CCCC)=N/OCC)C(CC(C1)C1CCCCCC1)=O

Computed Properties

• Exact Mass: 335.24604391g/mol
• Monoisotopic Mass: 335.24604391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 58.9Ų